Cas no 155141-29-0 (Rosiglitazone maleate)
    Rosiglitazone maleate can reduce blood glucose by increasing tissue sensitivity to insulin and improving the utilization of glucose by cells. It can significantly reduce fasting blood glucose, insulin and C-peptide levels, as well as postprandial blood glucose and insulin. It can significantly reduce the level of glycated hemoglobin (HbAlc)
Rosiglitazone maleate structure
Rosiglitazone maleate Properties
Names and Identifiers
-
- Rosiglitazone Maleate
- Avandi
- BRL-49653c
- RSIGLITAZONEMALEATE
- RosiglitazoneTartrate
- Rosiglitazone Maleate (200 mg)
- 5-{p-[2-(methyl-2-pyridylamino)ethoxy]benzyl}-2,4-thiazolidinedione maleate
- 5-(4-(2-(Methyl(pyridin-2-yl)aMino)ethoxy)benzyl)thiazolidine-2,4-dione Maleate
- 5-((4-[2-(METHYL-2-PYRIDINYLAMINO)-ETHOXY]-PHENYL)-METHYLENE)-2,4-THIAZOLIDINEDIONE
- 5-[[4-[2-(Methyl-2-pyridinylaMino)ethoxy]phenyl]Methyl]-2,4-thiazolidinedione (2Z)-2-Butenedioate
- 2,4-Thiazolidinedione, 5-[[4-[2-(methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-, (2Z)-2-butenedioate (1:1)
- BRL 49653C
- Rosiglitazone Maleate (BRL 49653C, Avandia®)
- Rosiglitazone-d3 Maleate
- 5-[[4-[2-(Methyl-2-pyridinylamino)ethoxy]phenyl]methyl]-2,4-thiazolidinedione maleate salt
- Rosiglitazone Maleate forM
- Rosiglitazone maleate Solution, 1000ppm
- Avandia
- Rosiglitazone (maleate)
- Rosiglitazone Maleate [USAN]
- BRL 49653-C
- Avandamet
- (+-)-5-(p-(2-(Methyl-2-pyridylamino)ethoxy)benzyl)-2,4-thiazolidinedione maleate (1:1)
- Nyracta
- Rosiglitazone XR
- 2,4-Thiazolidinedione, 5-((4-(2-(methyl-2-pyridinylamino)ethoxy)phenyl)methyl)-, (2Z)-2-butenedioate (1:1)
- Venvia
- SMR000471612
- (Z)-but-2-enedioic
- s2505
- (Z)-but-2-enedioate;2-[4-[(2,4-dioxo-1,3-thiazolidin-3-ium-5-yl)methyl]phenoxy]ethyl-methyl-pyridin-2-ylazanium
- ROSIGLITAZONE MALEATE (MART.)
- 5-[4-[2-(N-methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4-dione maleate
- NS00076223
- Rosiglitzazone maleate
- D00596
- SUFUKZSWUHZXAV-BTJKTKAUSA-N
- ROSIGLITAZONE MALEATE [USP-RS]
- MLS001306472
- KX2339DP44
- 5-[4-[2-[N-methyl-N-(2-pyridyl)amino]ethoxy]phenyl methyl]thiazolidine-2,4-dione maleate
- ROSIGLITAZONE MALEATE [VANDF]
- Q27888042
- Tox21_302367
- ROSIGLITAZONE MALEATE [MART.]
- 5-(p-(2-(Methyl-2-pyridylamino)ethoxy)benzyl)-2,4-thiazolidinedione monomaleate
- ROSIGLITAZONE MALEATE (USP-RS)
- HMS2233I10
- ROSIGLITAZONE MALEATE [ORANGE BOOK]
- ROSIGLITAZONE MALEATE [MI]
- 5-((4-(2-(N-METHYL-N-2-PYRIDYLAMINO)ETHOXY)PHENYL)METHYL)THIAZOLIDINE-2,4-DIONE MALEATE
- CHEBI:8892
- UNII-KX2339DP44
- (2Z)-but-2-enedioic acid; 5-[(4-{2-[methyl(pyridin-2-yl)amino]ethoxy}phenyl)methyl]-1,3-thiazolidine-2,4-dione
- 155141-29-0
- BRL-49653-C
- NSC 717764
- NC00193
- Rosiglitazonemaleate
- A809615
- HMS2051B11
- 5-{4-[2-(Methylpyridin-2-ylamino)ethoxy]benzyl}thiazolidine-2,4-dione maleate
- NSC717764
- ROSIGLITAZONE MALEATE [WHO-DD]
- NCGC00255233-01
- ROSIGLITAZONE MALEATE [JAN]
- (+/-)-5-((4-(2-(Methyl-2-pyridinylamino)ethoxy)phenyl)methyl)-2,4-thiazolidinedione, (Z)-2-Butenedioate (1:1)
- CAS-155141-29-0
- Rosiglitazone maleate- Bio-X
- DTXSID2023569
- MFCD03427306
- ROSIGLITAZONE MALEATE (USP MONOGRAPH)
- CS-1692
- 5-{[4-({2-[methyl(pyridin-2-yl)amino]ethyl}oxy)phenyl]methyl}-1,3-thiazolidine-2,4-dione (2Z)-but-2-enedioate
- HB4140
- CHEMBL843
- 2, 5-[[4-[2-(methyl-2-pyridinylamino) ethoxy]phenyl]methyl]-, (2Z)-2-butenedioate (1:1)
- 5-[4-[2-[N-methyl-N-(2-pyridyl)amino)ethoxy]benzyl]thiazolidine-2,4-dione maleate
- EN300-1692904
- Avandia (TN)
- SCHEMBL19023
- AC-737
- HMS3884H04
- NSC-717764
- ROSIGLITAZONE MALEATE [USP MONOGRAPH]
- (+/-)-5-(P-(2-(METHYL-2-PYRIDYLAMINO)ETHOXY)BENZYL)-2,4-THIAZOLIDINEDIONE MALEATE (1:1)
- MLS001401426
- CCG-100943
- Rosiglitazone maleate (JAN/USP)
- SW197573-4
- HY-14600
- BR164376
- 5-[[4-[2-[Methyl(pyridin-2-yl)amino]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione maleate
- CCG-208126
- 1217260-35-9
- (Z)-but-2-enedioic acid;5-[[4-[2-[methyl(pyridin-2-yl)amino]ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
- KS-5027
- AKOS015961534
- DTXCID703569
- BRL-49653C
- 5-(4-(2-(methyl(pyridin-2-yl)amino)ethoxy)benzyl)thiazolidine-2,4-dione maleate
- Rosiglitazone maleate
- +Expand
-
- MFCD03427306
- SUFUKZSWUHZXAV-BTJKTKAUSA-N
- 1S/C18H19N3O3S.C4H4O4/c1-21(16-4-2-3-9-19-16)10-11-24-14-7-5-13(6-8-14)12-15-17(22)20-18(23)25-15;5-3(6)1-2-4(7)8/h2-9,15H,10-12H2,1H3,(H,20,22,23);1-2H,(H,5,6)(H,7,8)/b;2-1-
- S1C(N([H])C(C1([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])N(C([H])([H])[H])C1=C([H])C([H])=C([H])C([H])=N1)=O)=O.O([H])C(/C(/[H])=C(/[H])\C(=O)O[H])=O
Computed Properties
- 473.125671g/mol
- 0
- 3
- 10
- 9
- 473.125671g/mol
- 473.125671g/mol
- 171Ų
- 33
- 588
- 0
- 0
- 1
- 1
- 0
- 2
- nothing
- 5
- 0
Experimental Properties
- 3.24950
- 96.83000
- 585°C at 760 mmHg
- 235-240 ºC
- No data available
- 307.6ºC
- 生物体外In Vitro:H2O : 2 mg/mL(4.22 mM;Need ultrasonic)
- Gray white solid
- Not available
- 6.1; 6.8(at 25℃)
Rosiglitazone maleate Security Information
- 3
- S24/25; S37/39; S26
- R20/21/22
- Xi
- NONH for all modes of transport
- H302-H315-H319-H335
- P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
- Warning
Rosiglitazone maleate Customs Data
-
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Rosiglitazone maleate Price
Rosiglitazone maleate Suppliers
widely chemical reagent
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(CAS:155141-29-0)
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BAI HE
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Shanghai Acmec Biochemical Co.,Ltd
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Rosiglitazone maleate Related Literature
-
Muhammed Rasi M.,S. Archana,Ravi Kumar Pujala,Surajit Dhara Soft Matter, 2022,18, 6043-6050
-
Qiang Guo,Shiyi Zhou,Xiaoyu Li,Li Tao,Mengke Li,Shi-Jian Su,Danyang Wan,Jie Li Chem. Commun., 2021,57, 6177-6180
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Jianfu Ding,Zhao Li,Jacques Lefebvre,Fuyong Cheng,Girjesh Dubey,Shan Zou,Paul Finnie,Amy Hrdina,Ludmila Scoles,Gregory P. Lopinski,Christopher T. Kingston,Benoit Simard,Patrick R. L. Malenfant Nanoscale, 2014,6, 2328-2339
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Lu-Qi Bai,Yi-Fei Dai,Li-Cheng Deng,Yu Wang,Tao Zhang,Kai-Jie Chen Dalton Trans., 2023,52, 18053-18060
-
Rijia Lin,Yuqi Yao,Xuemei Li,Shuai Gao,Wengang Huang,Vicki Chen,Jingwei Hou Nanoscale, 2022,14, 2221-2229
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Xiao-Ling Wang,Li-Cun Li,Dai-Zheng Liao Dalton Trans., 2011,40, 4155-4161
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Valentin Théry,Florian Molton,Selim Sirach,Neven Tillet,Jacques Pécaut,Eder Tomás-Mendivil,David Martin Chem. Sci., 2022,13, 9755-9760
-
Lingling Tao,Zhe Sun,Lei Chen,Mao Liang,Song Xue Chem. Commun., 2020,56, 5042-5045
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:155141-29-0)Rosiglitazone maleate
99%
10g
176.0